Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate

• IUPAC Name: tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate
• InChI: InChI=1S/C17H25ClN4O2/c1-16(2,3)24-15(23)22-11-7-17(12-22)5-9-21(10-6-17)13-4-8-19-14(18)20-13/h4,8H,5-7,9-12H2,1-3H3
• InChI Key: XUWXDZAPSBURMZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(C1)CCN(CC2)C3=NC(=NC=C3)Cl
• Molecular Formula: C17H25ClN4O2
• Molecular Weight: 352.9 g/mol

Description

Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug development. The compound is a spirocyclic amine that has a unique chemical structure, making it a promising candidate for various biological studies.

Mechanism of Action

The mechanism of action of Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate is not fully understood. However, studies have shown that the compound has the potential to interact with various biological targets, including enzymes, receptors, and ion channels.
Biochemical and Physiological Effects:
Studies have shown that Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate has various biochemical and physiological effects. The compound has been shown to inhibit the growth of cancer cells, reduce inflammation, and modulate the immune system.

Advantages and Limitations for Lab Experiments

One of the main advantages of Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate is its unique chemical structure, which makes it a promising candidate for various biological studies. However, the synthesis of the compound is complex and requires expertise in organic chemistry. Additionally, the compound has not been extensively studied, and its potential side effects are not fully understood.

Future Directions

There are various future directions for the study of Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate. One potential direction is the further study of the compound's mechanism of action and its potential interactions with various biological targets. Additionally, the compound could be studied for its potential applications in drug development, specifically in the treatment of cancer, infectious diseases, and neurological disorders. Further studies could also investigate the potential side effects and limitations of the compound in lab experiments.

Synthesis Methods

The synthesis of Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate involves a multi-step process that requires expertise in organic chemistry. The first step involves the formation of a pyrimidine ring, followed by the addition of a diaza-spirodecane ring. The final step involves the addition of a tert-butyl ester group to the carboxylate.

Scientific Research Applications

The unique chemical structure of Tert-butyl 8-(2-chloropyrimidin-4-yl)-2,8-diazaspiro[4.5]decane-2-carboxylate makes it a promising candidate for various biological studies. The compound has been studied for its potential applications in drug development, specifically in the treatment of cancer, infectious diseases, and neurological disorders.